Cas no 1554781-75-7 (2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde)

• Product Name: 2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde
• CAS No: 1554781-75-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5291838
• Update Time: 2026-03-10

2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetaldehyde, 2-(1-methylethoxy)-
• 2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde

• Inchi： 1S/C10H13NO2/c1-8(2)13-10-9(5-7-12)4-3-6-11-10/h3-4,6-8H,5H2,1-2H3
• InChI Key： OIWXENTYORTWOC-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=NC=CC=C1CC=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde

Comprehensive Overview of 2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde (CAS No. 1554781-75-7): Properties, Applications, and Industry Insights

2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde (CAS No. 1554781-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative is characterized by its aldehyde functional group, which makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine-based aldehydes", "CAS 1554781-75-7 applications", and "2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde synthesis", reflecting its growing relevance in modern chemical workflows.

The compound's molecular structure combines a pyridine ring with an isopropoxy substituent and an acetaldehyde side chain, offering multiple reactive sites for further modifications. This design has led to its exploration in drug discovery, particularly for targeting enzymes and receptors. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in such building blocks, as they align with the demand for sustainable and computationally optimized synthetic routes.

In the context of pharmaceutical intermediates, 2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde serves as a precursor for bioactive molecules. Its CAS registry number (1554781-75-7) is often referenced in patent literature for novel therapeutic agents. Industry reports highlight its potential in developing kinase inhibitors and anti-inflammatory compounds, addressing current healthcare challenges like autoimmune diseases and targeted cancer therapies. These applications resonate with frequent search queries such as "pyridine aldehydes in drug development" and "high-value chemical intermediates 2024".

From a synthetic chemistry perspective, the compound's aldehyde group enables diverse transformations including reductive amination, condensation reactions, and nucleophilic additions. This reactivity profile makes it valuable for constructing heterocyclic scaffolds, a topic frequently discussed in medicinal chemistry forums. The isopropoxy-pyridine moiety also contributes to improved solubility and bioavailability in derived compounds, a feature increasingly important in drug formulation optimization.

Analytical characterization of CAS 1554781-75-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research-grade material. Quality control protocols emphasize the absence of residual solvents and byproducts, addressing the pharmaceutical industry's stringent requirements. This aligns with trending searches for "HPLC methods for aldehyde quantification" and "spectroscopic analysis of pyridine derivatives".

The commercial availability of 2-[2-(propan-2-yloxy)pyridin-3-yl]acetaldehyde through specialized chemical suppliers has expanded in recent years, reflecting market demand. Procurement considerations often include batch-to-batch consistency, scalability, and regulatory compliance – keywords that dominate supplier evaluations in fine chemical market analyses. Current Good Manufacturing Practice (cGMP) certification for this material is increasingly requested for preclinical development phases.

Environmental and safety profiles of this compound have been evaluated through standard OECD test guidelines, with particular attention to its biodegradation potential and ecotoxicity. These assessments respond to growing industry emphasis on green chemistry metrics and sustainable molecular design, topics that generate substantial search traffic among environmental chemists and regulatory specialists.

Future research directions for 1554781-75-7 may explore its utility in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly advancing areas in drug discovery. The compound's structural features position it well for these applications, potentially addressing search trends related to "next-generation drug modalities" and "small molecule degraders". Continued innovation in catalytic asymmetric synthesis methods may further enhance access to optically active derivatives of this valuable intermediate.